Cas no 1020454-24-3 (4-[benzyl(methyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide)

• Product Name: 4-[benzyl(methyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide
• CAS No: 1020454-24-3
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 5979981
• PubChem ID: 41783799
• Update Time: 2025-05-25

4-[benzyl(methyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[benzyl(methyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide
• 4-[benzyl(methyl)sulfamoyl]-N-(2,5-dimethylpyrazol-3-yl)benzamide
• VU0633028-1
• F5066-0084
• AKOS024494433
• 1020454-24-3
• 4-(N-benzyl-N-methylsulfamoyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide

• Inchi： 1S/C20H22N4O3S/c1-15-13-19(24(3)22-15)21-20(25)17-9-11-18(12-10-17)28(26,27)23(2)14-16-7-5-4-6-8-16/h4-13H,14H2,1-3H3,(H,21,25)
• InChI Key： NHWLZHPCRQXEPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC(C)=NN2C)=O)=CC=1)(N(C)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 398.14126175g/mol
• Monoisotopic Mass: 398.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-[benzyl(methyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide

4-[Benzyl(methyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide: A Comprehensive Overview

The compound 4-[benzyl(methyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide, identified by the CAS number 1020454-24-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule is characterized by a benzamide core, a sulfamoyl group substituted with benzyl and methyl moieties, and a pyrazole ring with methyl substituents. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis typically begins with the preparation of the benzamide derivative, followed by the introduction of the sulfamoyl group via nucleophilic substitution or coupling reactions. The pyrazole ring is then introduced through amination or condensation reactions, ensuring the proper stereochemistry and regioselectivity. These methods have been optimized to achieve high yields and purity, making this compound accessible for further studies and applications.

In terms of pharmacological properties, 4-[benzyl(methyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide has shown promising results in recent in vitro studies. Researchers have reported its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of novel therapeutic agents. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for investigating its effects on cancer cells or inflammatory conditions. These findings highlight the importance of further preclinical studies to evaluate its safety and efficacy.

The structural uniqueness of this compound also makes it a valuable tool in material science. Its ability to form stable amide bonds and its resistance to hydrolysis under certain conditions make it suitable for applications in polymer chemistry or as a building block for advanced materials. Recent research has explored its use in constructing self-healing polymers or as a component in drug delivery systems, where its stability and reactivity are advantageous.

From an environmental perspective, understanding the degradation pathways of 4-[benzyl(methyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light or microbial action, this compound undergoes hydrolysis or oxidative degradation, reducing its persistence in the environment. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-[benzyl(methyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide (CAS No: 1020454-24-3) represents a versatile molecule with diverse applications across multiple disciplines. Its synthesis methods have been refined to meet modern standards of efficiency and sustainability. Ongoing research continues to uncover new insights into its pharmacological potential and environmental behavior, underscoring its significance as a valuable compound in contemporary science.